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Compound of Interest

Compound Name: AZD1208

Cat. No.: B612199

Introduction

AZD1208 is a potent and orally bioavailable pan-Pim kinase inhibitor, targeting Pim-1, Pim-2,
and Pim-3 with high selectivity.[1][2] These serine/threonine kinases are crucial regulators of
cell survival, proliferation, and apoptosis.[3][4] Overexpression of Pim kinases is associated
with various hematological malignancies and solid tumors, making AZD1208 a valuable tool for
cancer research.[5] Proper preparation of AZD1208 stock solutions is critical for obtaining
accurate and reproducible results in cell-based assays. This document provides a detailed
protocol for the solubilization, storage, and use of AZD1208 in a research laboratory setting.

Physicochemical Properties of AZD1208

A summary of the key quantitative data for AZD1208 is presented below. This information is
essential for accurate stock solution preparation.
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Property Value Source
Molecular Weight 379.48 g/mol [61[71[8]
Molecular Formula C21H21N30:2S [1121[71191
CAS Number 1204144-28-4 [1][21[7]
Appearance Powder [3]

Purity >98% (by HPLC) [2]

=10 mM.[1] Soluble to 20 mM
(7.59 mg/mL) with gentle
warming.[2][10] Up to 75
mg/mL (197.63 mM).[6]

Solubility (DMSO)

Solubility (Water) Insoluble [1][6]

Solubility (Ethanol) Insoluble [1][6]

Mechanism of Action: PIM Kinase Inhibition

AZD1208 exerts its biological effects by inhibiting all three isoforms of the PIM kinase family.
PIM kinases are downstream effectors of many cytokine and growth factor signaling pathways,
including JAK/STAT. By phosphorylating target proteins such as BAD, 4EBP1, and p70S6K,
PIM kinases promote cell survival and proliferation. AZD1208 blocks these phosphorylation
events, leading to the induction of cell cycle arrest and apoptosis.[6][10]
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Caption: AZD1208 inhibits PIM kinases, blocking downstream pro-survival pathways.
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Experimental Protocols

Materials and Equipment
e AZD1208 powder

¢ Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes or amber vials

o Calibrated analytical balance

e \Vortex mixer

» Pipettes and sterile, filtered pipette tips

e Cell culture medium (e.g., RPMI, DMEM)

o Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Protocol for Preparing a 10 mM AZD1208 Stock Solution

This protocol provides instructions for preparing a 10 mM stock solution in DMSO, a commonly
used concentration for cell culture experiments.

Click to download full resolution via product page
Caption: Workflow for the preparation and storage of AZD1208 stock solution.

Step-by-Step Procedure:

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b612199?utm_src=pdf-body
https://www.benchchem.com/product/b612199?utm_src=pdf-body
https://www.benchchem.com/product/b612199?utm_src=pdf-body-img
https://www.benchchem.com/product/b612199?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612199?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

 Calculation: Use the molecular weight (MW = 379.48 g/mol ) to determine the mass of
AZD1208 required. To prepare 1 mL of a 10 mM stock solution:

o Mass (g) = Molarity (mol/L) x Volume (L) x MW ( g/mol )
o Mass (mg) =10 x 103 mol/L x 1 x 1073 L x 379.48 g/mol x 1000 mg/g = 3.795 mg

e Weighing: Carefully weigh 3.795 mg of AZD1208 powder using a calibrated analytical
balance and place it into a sterile microcentrifuge tube or amber vial.

e Solubilization: Add 1 mL of anhydrous DMSO to the tube containing the AZD1208 powder.[6]
[10] Use fresh, high-quality DMSO to avoid moisture, which can reduce solubility.[6]

» Dissolution: Vortex the solution vigorously until the powder is completely dissolved. If
necessary, gently warm the tube at 37°C for 5-10 minutes and/or sonicate briefly to aid
dissolution.[1][10] Visually inspect the solution to ensure no solid particles remain.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes in sterile, light-protected tubes.[11]

Storage and Stability

Proper storage is essential to maintain the activity of the AZD1208 inhibitor.

. Storage -

Solution Type Duration Notes
Temperature

Powder -20°C Up to 3 years [319]

4°C Up to 2 years [31[9]

Stock Solution (in Several months to 1
-20°C [1][11]

DMSO) year

-80°C Up to 2 years [3][11]

Note: For long-term storage of the stock solution, -80°C is recommended.[3][11] Avoid repeated
freeze-thaw cycles as this can degrade the compound.
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Protocol for Preparing Working Solutions

The stock solution must be diluted to a final working concentration in cell culture medium
immediately before use.

o Determine Final Concentration: Decide on the final concentration of AZD1208 needed for
your experiment (e.g., 1 uM).

o Serial Dilution (Recommended): To avoid precipitation and ensure homogeneity, perform a
serial dilution. First, dilute the 10 mM DMSO stock solution into a small volume of complete
cell culture medium to create an intermediate dilution. For example, add 1 pL of the 10 mM
stock to 999 pL of medium to get a 10 uM intermediate solution.

« Final Dilution: Add the required volume of the intermediate solution to your cell culture plate
wells to achieve the final desired concentration. For example, add 100 pL of the 10 pM
intermediate solution to 900 pL of cell suspension in a well to get a final concentration of 1
MM,

e Vehicle Control: Always include a vehicle control in your experiments. This should contain
the same final concentration of DMSO as the wells treated with AZD1208. For most cell
lines, the final DMSO concentration should be kept below 0.5% to avoid solvent-induced
cytotoxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: Preparation of AZD1208 for Cell
Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612199#how-to-prepare-azd1208-stock-solution-for-
cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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